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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193 Get Quote

An In-depth Technical Guide to the Health and Safety of 3,5-Dimethyl-4-nitrosophenol

This guide provides comprehensive health and safety information for 3,5-Dimethyl-4-
nitrosophenol, intended for researchers, scientists, and professionals in drug development.

Chemical Identification
Identifier Value

Chemical Name 3,5-Dimethyl-4-nitrosophenol

CAS Number 19628-76-3[1]

Molecular Formula C8H9NO2[1]

Molecular Weight 151.16 g/mol [1]

IUPAC Name 3,5-dimethyl-4-nitrosophenol[1]

Synonyms DTXSID50284616, RefChem:271927[1]

Hazard Identification
GHS Classification:

According to aggregated GHS information, 3,5-Dimethyl-4-nitrosophenol is classified as:

Acute Toxicity, Oral (Category 3), with the hazard statement H301: Toxic if swallowed.[1]
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Serious Eye Irritation (Category 2), with the hazard statement H319: Causes serious eye

irritation.[1]

Pictograms:

Danger

Hazard Statements:

H301: Toxic if swallowed[1]

H319: Causes serious eye irritation[1]

Precautionary Statements:

Prevention: P264, P270, P280[1]

Response: P301+P316, P305+P351+P338, P321, P330, P337+P317[1]

Storage: P405[1]

Disposal: P501[1]

Hazard Identification

Health Effects

3,5-Dimethyl-4-nitrosophenol Exposure Routes
(Oral, Dermal, Inhalation, Eye) GHS Classification

Acute Toxicity (Oral)
Category 3

H301: Toxic if swallowed

Serious Eye Irritation
Category 2

H319: Causes serious eye irritation

Click to download full resolution via product page

Caption: Hazard identification and subsequent health effects of 3,5-Dimethyl-4-nitrosophenol.
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First-Aid Measures
General Advice: Show the safety data sheet to the attending physician. Immediate medical

attention is required.[2]

If Inhaled: Move the person to fresh air. If breathing has stopped, provide artificial respiration.

[3][4] Seek medical attention.[4]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

while removing all contaminated clothing.[4]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact

lenses if present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical

advice/attention.[4]

If Swallowed: Rinse mouth.[4] Immediately call a POISON CENTER or doctor.[5] Do NOT

induce vomiting.[2][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[6][7]

For small fires, dry chemical, CO2, water spray, or foam is appropriate. For large fires, use

water spray, fog, or foam.[8]

Special Hazards: Thermal decomposition can release irritating gases and vapors, including

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2] Fine dust

dispersed in air may ignite.[2]

Advice for Firefighters: Wear a self-contained breathing apparatus and full protective gear.[2]

[7]

Accidental Release Measures
Personal Precautions: Use personal protective equipment.[9] Ensure adequate ventilation.[9]

Avoid dust formation.[2][7] Evacuate personnel to safe areas.[2][9]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[6][9] Do

not let the product enter drains.[7]
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Methods for Cleaning Up: Sweep up and shovel the material into suitable containers for

disposal.[2] Avoid creating dust.[2]

Accidental Release Occurs

Isolate Spill Area
Evacuate Personnel

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Clean Up Spill
(Sweep up, place in container)

Decontaminate Area

Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 3,5-Dimethyl-4-nitrosophenol.
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Handling: Avoid contact with skin, eyes, or clothing.[9] Do not breathe dust.[4] Use only in a

well-ventilated area or under a chemical fume hood.[2] Wash hands thoroughly after

handling.[4]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][8] Store

locked up.[4] It is recommended to store under an inert gas like nitrogen or argon at 2-8°C.

[10]

Exposure Controls/Personal Protection
Engineering Controls: Ensure adequate ventilation, especially in confined areas.[4] Eyewash

stations and safety showers should be close to the workstation.[2][4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[4]

[9]

Skin Protection: Wear suitable protective gloves and long-sleeved clothing.[9]

Respiratory Protection: If dust is generated, use a respirator.

Physical and Chemical Properties
Property Value Source

Molecular Weight 151.16 g/mol [1]

Physical State Solid [11]

pKa ~8.2 [11]

Stability and Reactivity
Reactivity: No specific data is available for 3,5-Dimethyl-4-nitrosophenol. However, related

compounds like 4-nitrophenol can decompose exothermally and emit toxic fumes.[12]

Chemical Stability: Stable under recommended storage conditions.[10]
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Conditions to Avoid: Heat, flames, and sparks.[13] Avoid dust formation.[2]

Incompatible Materials: Strong oxidizing agents and strong bases.[4]

Toxicological Information
Acute Oral Toxicity: Classified as Category 3 (Toxic if swallowed).[1]

Serious Eye Irritation: Classified as Category 2 (Causes serious eye irritation).[1]

Experimental Protocols:

Detailed experimental protocols for the toxicological assessment of 3,5-Dimethyl-4-
nitrosophenol are not readily available in the provided search results. However, standardized

OECD guidelines are typically followed for such assessments. For instance, acute oral toxicity

is often determined using OECD Test Guideline 423 (Acute Oral toxicity – Acute Toxic Class

Method), while eye irritation is assessed using OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion). These protocols involve administering the substance to laboratory animals

(e.g., rats for oral toxicity, rabbits for eye irritation) under controlled conditions and observing

the effects.

Ecological Information
Information on the ecological effects of 3,5-Dimethyl-4-nitrosophenol is limited. However,

related nitrophenols are known to be harmful or toxic to aquatic life.[5]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, national, and international regulations.[4][9]

Transport Information
Transport information for 3,5-Dimethyl-4-nitrosophenol is not explicitly available. However,

based on its toxicity, it would likely be regulated as a hazardous material for transport. For

example, related nitrophenols are classified under UN number UN1663, Hazard Class 6.1

(Toxic substances).[5]
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Regulatory Information
This substance is subject to GHS classification and labeling.[1] Further specific regulatory

information is not detailed in the search results. Users should consult local and national

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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